Cas no 930121-81-6 (5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-)
5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-hydroxypyrimidine-5-carboxamidine
- 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-
-
- Inchi: 1S/C5H7N5O/c6-4(10-11)3-1-8-5(7)9-2-3/h1-2,11H,(H2,6,10)(H2,7,8,9)
- InChI Key: ODBDZDOAMMXVMQ-UHFFFAOYSA-N
- SMILES: O/N=C(/C1=CN=C(N)N=C1)\N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Topological Polar Surface Area: 110
5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529336-1g |
2-Amino-N-hydroxypyrimidine-5-carboximidamide |
930121-81-6 | 98% | 1g |
¥7732.00 | 2024-04-25 | |
| eNovation Chemicals LLC | Y1192394-1g |
2-Amino-N-hydroxypyrimidine-5-carboximidamide |
930121-81-6 | 95% | 1g |
$980 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1192394-1g |
2-Amino-N-hydroxypyrimidine-5-carboximidamide |
930121-81-6 | 95% | 1g |
$980 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1192394-1g |
2-Amino-N-hydroxypyrimidine-5-carboximidamide |
930121-81-6 | 95% | 1g |
$980 | 2025-02-25 |
5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-
Introduction to 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- (CAS No. 930121-81-6)
5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 930121-81-6, this compound represents a unique structural motif that combines a pyrimidine core with functional groups capable of participating in diverse chemical transformations. The presence of both an amino group and a hydroxyl group on the imidamide moiety makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The pyrimidine scaffold is one of the most fundamental heterocyclic systems in medicinal chemistry, serving as a structural backbone for numerous biologically active compounds. Pyrimidines are integral to nucleic acids, where they form the bases thymine and cytosine in DNA and uracil in RNA. Beyond their role in genetic material, pyrimidine derivatives have been extensively explored for their pharmacological properties. They exhibit a wide range of biological activities, including antiviral, anticancer, antimicrobial, and anti-inflammatory effects. The incorporation of additional functional groups into the pyrimidine ring can further modulate these properties, making it an attractive scaffold for drug discovery.
The 2-amino-N-hydroxy substituents on the imidamide portion of this compound introduce specific reactivity that can be exploited in synthetic chemistry. The amino group can participate in condensation reactions, hydrogen bonding interactions, and metal coordination, while the hydroxyl group can engage in hydrogen bonding and undergo oxidation or reduction reactions. These features make 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- a valuable building block for constructing more intricate molecular architectures.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyrimidine-based inhibitors have shown promise in this context, particularly those that modulate key metabolic pathways such as purine and pyrimidine biosynthesis. For instance, studies have demonstrated that pyrimidine derivatives can inhibit enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial for tumor cell proliferation. The compound 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- could serve as a precursor for designing such inhibitors by serving as a core structure to which additional pharmacophores are appended.
Another area where this compound is relevant is in the development of antiviral agents. Pyrimidine derivatives have been widely used as antiviral drugs due to their ability to mimic natural nucleobases and interfere with viral replication. For example, acyclovir and ganciclovir are well-known antiviral medications that incorporate pyrimidine moieties into their structures. The 2-amino-N-hydroxy functionalization of 5-Pyrimidinecarboximidamide may enhance its ability to interact with viral polymerases or other essential viral proteins, potentially leading to the discovery of novel antiviral therapies.
The synthesis of 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- involves multi-step organic transformations that highlight its synthetic utility. The imidamide core can be constructed through condensation reactions between appropriately substituted carboxylic acids and amidine derivatives. The introduction of the amino and hydroxyl groups can be achieved through selective functionalization strategies such as nucleophilic substitution or oxidation-reduction reactions. These synthetic pathways are well-documented in organic chemistry literature and can be adapted to produce various derivatives of this compound for different applications.
Recent advances in computational chemistry have also facilitated the design of novel pyrimidine-based compounds like 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy. This enables the rational design of analogs with enhanced potency and selectivity. By leveraging computational tools alongside experimental synthesis, scientists can accelerate the discovery process significantly.
The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug design. Compounds like 5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-, which feature multiple functional groups capable of interacting with biological systems in complex ways, are particularly valuable for this purpose. They provide chemists with ample opportunities to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability while maintaining or enhancing biological activity.
In conclusion,5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy- (CAS No. 930121-81-6) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for synthesizing complex molecules targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for pyrimidine derivatives,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.
930121-81-6 (5-Pyrimidinecarboximidamide, 2-amino-N-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)